Cas no 1355238-22-0 (6-tert-Butylamino-2-methyl-nicotinonitrile)
6-tert-Butylamino-2-methyl-nicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-tert-Butylamino-2-methyl-nicotinonitrile
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- Inchi: 1S/C11H15N3/c1-8-9(7-12)5-6-10(13-8)14-11(2,3)4/h5-6H,1-4H3,(H,13,14)
- InChI Key: NMEPKTGNTZXGTL-UHFFFAOYSA-N
- SMILES: C1(C)=NC(NC(C)(C)C)=CC=C1C#N
6-tert-Butylamino-2-methyl-nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500468-1g |
6-(tert-Butylamino)-2-methylnicotinonitrile |
1355238-22-0 | 97% | 1g |
$1190 | 2022-06-13 |
6-tert-Butylamino-2-methyl-nicotinonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 6-tert-Butylamino-2-methyl-nicotinonitrile
Comprehensive Overview of 6-tert-Butylamino-2-methyl-nicotinonitrile (CAS No. 1355238-22-0): Properties, Applications, and Industry Trends
6-tert-Butylamino-2-methyl-nicotinonitrile (CAS No. 1355238-22-0) is a specialized nicotinonitrile derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its tert-butylamino and methyl substituents, exhibits unique chemical properties that make it valuable for drug discovery and crop protection applications. Its molecular structure, featuring a pyridine core, allows for versatile interactions in biological systems, aligning with current trends in small-molecule therapeutics and sustainable agriculture.
In recent years, the demand for high-performance intermediates like 6-tert-Butylamino-2-methyl-nicotinonitrile has surged due to its role in developing kinase inhibitors and pesticide synergists. Researchers are particularly interested in its potential to modulate enzyme activity, a hot topic in precision medicine and integrated pest management. The compound's nitrile group further enhances its reactivity, enabling selective bond formation in catalyzed reactions—a key focus area in green chemistry initiatives.
The synthesis of CAS 1355238-22-0 typically involves multi-step organic transformations, with emphasis on atom economy and low-waste processes—addressing the pharmaceutical industry's push toward sustainable manufacturing. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production. These quality benchmarks respond to growing market concerns about batch-to-batch consistency in fine chemicals.
Emerging applications of 6-tert-Butylamino-2-methyl-nicotinonitrile in bioconjugation techniques have positioned it as a candidate for next-generation diagnostics. Its ability to serve as a molecular scaffold aligns with advancements in proteomics research and targeted drug delivery systems. Notably, its lipophilic profile enhances cell membrane permeability—a critical factor in developing CNS-active compounds, a trending subject in neuropharmacology forums.
From an industrial perspective, CAS 1355238-22-0 represents a cost-effective intermediate for producing value-added chemicals. Its stability under accelerated storage conditions (40°C/75% RH) makes it suitable for global supply chains, addressing frequent queries about chemical shelf life in bulk procurement. Manufacturers are optimizing continuous flow processes for this compound, reflecting the shift toward Industry 4.0 in chemical production.
Environmental studies indicate that 6-tert-Butylamino-2-methyl-nicotinonitrile undergoes rapid biodegradation under standard OECD test conditions, mitigating concerns about persistent organic pollutants. This eco-profile supports its inclusion in REACH-compliant formulations, a major consideration for EU-market products. Such data directly responds to increasing searches for environmentally benign alternatives in chemical databases.
Future research directions for this compound include exploration as a fluorescence quencher in molecular beacons and potential use in metal-organic frameworks (MOFs) for selective adsorption. These cutting-edge applications correlate with rising interest in smart materials and sensor technologies across scientific literature and patent filings.
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